Cas no 1798485-47-8 (4-ethoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzenesulfonamide)

• Product Name: 4-ethoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzenesulfonamide
• CAS No: 1798485-47-8
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 5374968
• Update Time: 2025-10-28

4-ethoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzenesulfonamide

• Inchi： 1S/C17H21N3O3S/c1-2-23-15-6-8-16(9-7-15)24(21,22)19-14-10-12-20(13-14)17-5-3-4-11-18-17/h3-9,11,14,19H,2,10,12-13H2,1H3
• SMILES： C1(S(NC2CCN(C3=NC=CC=C3)C2)(=O)=O)=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 347.13
• Monoisotopic Mass: 347.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.9A^2

Additional information on 4-ethoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzenesulfonamide

4-ethoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzenesulfonamide (CAS No. 1798485-47-8): A Comprehensive Overview

4-ethoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzenesulfonamide (CAS No. 1798485-47-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include an ethoxy group, a pyridine ring, and a pyrrolidine moiety. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic uses.

The synthesis of 4-ethoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzenesulfonamide has been extensively studied, with several research groups reporting efficient and scalable methods. One notable approach involves the coupling of 4-ethoxybenzenesulfonyl chloride with 1-pyridin-2-ylpyrrolidin-3-amine, followed by purification through column chromatography. This method yields high purity and good yields, making it suitable for both laboratory-scale synthesis and potential industrial production.

In terms of its biological activity, 4-ethoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzenesulfonamide has shown promising results in various preclinical studies. It has been evaluated for its potential as an inhibitor of specific enzymes and receptors, particularly those involved in inflammatory and neurological disorders. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown neuroprotective effects in animal models of neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 4-ethoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzenesulfonamide has also been investigated. Preclinical studies have shown that it has good oral bioavailability and a favorable distribution profile, allowing it to effectively reach target tissues. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with the major metabolites being identified and characterized. These findings are crucial for understanding the safety and efficacy of the compound in clinical settings.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 4-ethoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzenesulfonamide in human subjects. Early-phase trials have reported promising results, with the compound demonstrating good tolerability and a favorable safety profile at various dose levels. These trials are ongoing, and more data will be available in the coming years to provide a comprehensive understanding of its clinical utility.

In addition to its therapeutic applications, 4-ethoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzenesulfonamide has also been explored for its use as a research tool in biochemical and pharmacological studies. Its ability to selectively modulate specific biological pathways makes it valuable for investigating the mechanisms underlying various diseases and for developing new drug targets.

The future prospects for 4-ethoxy-N-(1-pyridin-2-ylylpyrrolidin--3-yl)benzenesulfonamide are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specific tissues or organs.

In conclusion, 4-ethoxy-N-(1-pyridin--2-ylylpyrrolidin--3-y)benzenesulfonamide (CAS No. 1798485--47--8) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique structural features, combined with its promising biological activity and favorable pharmacokinetic properties, make it an exciting candidate for further development in the field of medicinal chemistry.